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Compound of Interest

Compound Name: Propylparaben

Cat. No.: B1679720 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Propylparaben's Performance in Androgen Receptor Bioassays with Supporting

Experimental Data.

Propylparaben, a widely used preservative in cosmetics, pharmaceuticals, and food products,

has come under scientific scrutiny for its potential endocrine-disrupting properties, particularly

its interaction with the androgen receptor (AR). This guide provides a comprehensive

assessment of propylparaben's activity in various androgen receptor bioassays, presenting a

comparative analysis with other parabens and alternative preservatives. The information is

intended to assist researchers and professionals in drug development in understanding the

landscape of AR activity of these compounds.

Quantitative Assessment of Androgen Receptor
Activity
The following tables summarize the quantitative data from key in vitro and in vivo bioassays

assessing the anti-androgenic activity of propylparaben and other relevant compounds.

In Vitro Androgen Receptor Competitive Binding Assay
This assay measures the ability of a test compound to compete with a radiolabeled androgen

for binding to the androgen receptor. The IC50 value represents the concentration of the test

compound that inhibits 50% of the specific binding of the radiolabeled androgen.
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Compound Receptor Source IC50 (M) Reference

Propylparaben Recombinant Rat AR 9.7 x 10⁻⁴ [1]

Methylparaben Not specified No binding effect

Butylparaben Not specified
Weak competitive

binding

Note: Lower IC50 values indicate a higher binding affinity to the androgen receptor.

In Vitro Androgen Receptor Transcriptional Activation
Assay (AR-EcoScreen™)
This reporter gene assay measures the ability of a compound to inhibit the transcriptional

activity of the androgen receptor induced by a reference androgen (e.g., testosterone or

dihydrotestosterone).
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Compound Cell Line

Testosteron
e
Concentrati
on

% Inhibition
at 10 µM

IC50 (µM) Reference

Propylparabe

n
HEK293 0.125 nM 19% 86 [2]

Methylparabe

n
HEK293 0.125 nM 40% - [2]

Butylparaben HEK293 0.125 nM 33% 68 [2]

Isobutylparab

en
CHO-K1 - - 76

Isopropylpara

ben
CHO-K1 - - 42

Flutamide

(Positive

Control)

HEK293 1.0 nM 90% - [2]

Vinclozolin

(Positive

Control)

HEK293 1.0 nM 94% -

Note: A higher percentage of inhibition and a lower IC50 value indicate greater anti-androgenic

activity.

In Vivo Hershberger Bioassay
This assay assesses the androgenic and anti-androgenic effects of a substance in castrated

male rats by measuring the weight of androgen-dependent tissues.
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Compound Dosing

Effect on
Androgen-
Dependent Tissue
Weights

Reference

Propylparaben
250 and 750

mg/kg/day (oral)
Significant decrease

Flutamide (Positive

Control)
3 mg/kg/day (oral) Significant decrease

Androgen Receptor Signaling Pathway
The androgen receptor is a ligand-activated transcription factor that, upon binding to androgens

like testosterone and dihydrotestosterone (DHT), translocates to the nucleus, dimerizes, and

binds to androgen response elements (AREs) on DNA to regulate the transcription of target

genes. Anti-androgenic compounds can interfere with this pathway at various steps, such as by

competitively binding to the AR and preventing its activation.
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Simplified Androgen Receptor Signaling Pathway
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Workflow for AR Transcriptional Activation Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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